Cas no 2172609-96-8 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid
• CAS No: 2172609-96-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6370842
• PubChem ID: 165484239
• Update Time: 2025-07-01

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid
• EN300-1480219
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]cycloheptane-1-carboxylic acid
• 2172609-96-8

• Inchi： 1S/C27H30N2O5/c30-24(29-27(25(31)32)15-7-1-2-8-16-27)14-9-17-28-26(33)34-18-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,9-14,23H,1-2,7-8,15-18H2,(H,28,33)(H,29,30)(H,31,32)/b14-9+
• InChI Key： ACQYDAJDXLJBLG-NTEUORMPSA-N
• SMILES： OC(C1(CCCCCC1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2172609-96-8, known as 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid, is a complex organic molecule with significant potential in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a cycloheptane ring and an amidine functionality. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in drug design and delivery systems. Researchers have demonstrated that the presence of Fmoc groups can enhance the stability and bioavailability of therapeutic agents, making them more effective in targeting specific disease pathways. This has led to increased interest in compounds like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid as potential candidates for novel drug development.

The cycloheptane ring in this compound contributes to its structural rigidity, which is essential for maintaining its conformational stability. This feature is particularly advantageous in medicinal chemistry, where precise molecular geometry is often critical for achieving desired biological activities. Furthermore, the amidine functionality introduces additional versatility to the molecule, enabling it to participate in various chemical interactions and reactions.

Recent advancements in synthetic chemistry have made it possible to synthesize 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid with high precision and efficiency. These methods often involve multi-step reactions, including coupling reactions and protection/deprotection strategies, to assemble the complex structure of the molecule. The use of Fmoc as a protecting group has been instrumental in ensuring the success of these synthetic efforts.

In terms of applications, this compound has shown promise in several areas of research. For instance, its ability to act as a bioisostere or scaffold for drug design has been explored in recent studies. Additionally, its potential as a component in targeted drug delivery systems has been investigated, with promising results indicating enhanced drug efficacy and reduced side effects.

One of the most exciting developments involving this compound is its role in biological imaging and diagnostic applications. Researchers have found that the Fmoc group can be utilized as a fluorescent marker, enabling real-time tracking of molecular processes within living cells. This property opens up new possibilities for using 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidocycloheptane-1-carboxylic acid in diagnostic tools and therapeutic monitoring systems.

Moreover, recent studies have explored the use of this compound in enzyme inhibition and antibiotic development. Its unique structure allows it to interact with specific enzyme active sites or bacterial targets, making it a valuable lead compound for developing new classes of drugs. The amidine functionality has been shown to enhance binding affinity to certain targets, further underscoring its potential in these areas.

In conclusion, 1-4-{(9H-fluoren--yl)methoxycarbonyl}amino)but--enamidocycloheptane--carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its combination of structural features and functional groups makes it a versatile tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents and diagnostic tools.